Cas no 13042-33-6 (Glycohyodeoxycholic Acid Standard)

• Product Name: Glycohyodeoxycholic Acid Standard
• CAS No: 13042-33-6
• Molecular Formula: C₂₆H₄₃NO₅
• Molecular Weight: 449.62332
• CID: 182063
• PubChem ID: 114611

Glycohyodeoxycholic Acid Standard Properties

Names and Identifiers

• Glycine, N-[(3a,5b,6a)-3,6-dihydroxy-24-oxocholan-24-yl]-
• Glycohyodeoxycholic Acid
• 2-[[(4R)-4-[(3R,5R,6S,8S,9S,10R,13R,14S,17R)-3,6-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]acetic acid
• A,5
• A,6
• Glycine Hyodeoxycholate
• Glycylhyodeoxycholic Acid
• Glykohyodesoxycholsaeure
• Hyodeoxycholylglycine
• N-(3α,6α-Dihydroxy-5β-cholan-24-oyl)glycine
• N-(3α,6α-Dihydroxy-24-oxo-5β-cholan-24-yl)glycine
• N-[(3α,5β,6α)-3,6-Dihydroxy-24-oxocholan-24-yl]glycine
• Glycohyodeoxycholic Acid Standard
• CS-0109162
• E80593
• AMY40652
• Glycine, N-[(3alpha,5beta,6alpha)-3,6-dihydroxy-24-oxocholan-24-yl]-
• BDBM50375585
• AKOS030254647
• MS-28151
• CHEMBL271208
• HY-126995
• Glycine, N-((3alpha,5beta,6alpha)-3,6-dihydroxy-24-oxocholan-24-yl)-
• GHDCA
• CHEBI:166732
• N-(3alpha,6alpha-dihydroxy-5beta-cholan-24-oyl)-glycine
• J-005807
• 13042-33-6
• glycohyodeoxycholicacid
• DTXSID60875554
• [(4R)-4-[(1R,3AS,3BS,5S,5AR,7R,9AR,9BS,11AR)-5,7-DIHYDROXY-9A,11A-DIMETHYL-TETRADECAHYDRO-1H-CYCLOPENTA[A]PHENANTHREN-1-YL]PENTANAMIDO]ACETIC ACID
• DTXCID301013675

• InChIKey： SPOIYSFQOFYOFZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C26H43NO5/c1-15(4-7-23(30)27-14-24(31)32)18-5-6-19-17-13-22(29)21-12-16(28)8-10-26(21,3)20(17)9-11-25(18,19)2/h15-22,28-29H,4-14H2,1-3H3,(H,27,30)(H,31,32)
• SMILES： OC1CCC2(C)C(C(O)CC3C2CCC2(C)C3CCC2C(C)CCC(NCC(O)=O)=O)C1

Computed Properties

• Exact Mass: 449.31400
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 449.314
• Heavy Atom Count: 32
• Complexity: 727
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 107A^2

Experimental Properties

• LogP: 3.98500
• PSA: 106.86000
• Refractive Index: 1.546
• Boiling Point: 655.6±40.0 °C at 760 mmHg
• Melting Point: >128°C (dec.)
• Vapor Pressure: 0.0±4.5 mmHg at 25°C
• Flash Point: 350.3±27.3 °C
• Solubility: DMSO (Slightly), Methanol (Slightly)
• Color/Form: No data available
• Density: 1.2±0.1 g/cm3